3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole

• Molecular Formula: C22H26N2O6
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H26N2O6/c1-6-27-18-12-15(13-19(28-7-2)20(18)29-8-3)22-23-21(24-30-22)14-9-10-16(25-4)17(11-14)26-5/h9-13H,6-8H2,1-5H3
• InChI Key: JOANWOQEYSDSRW-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NC(=NO2)C3=CC(=C(C=C3)OC)OC

Description

3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole, also known as DOXO-EMCH, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of cell proliferation and the induction of apoptosis in cancer cells. 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has been shown to selectively target cancer cells by binding to specific receptors on the surface of the cells.
Biochemical and Physiological Effects
3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and can induce apoptosis in cancer cells. In addition, 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has been shown to have low toxicity in normal cells and tissues.

Advantages and Limitations for Lab Experiments

3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. In addition, 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has been shown to have low toxicity in normal cells and tissues, making it a promising candidate for further study. However, 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has some limitations in lab experiments. It is not water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the study of 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole. One potential direction is the development of new imaging and diagnostic applications using 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole. In addition, further research is needed to fully understand the mechanism of action of 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole and its potential applications in cancer research. Finally, the development of new synthesis methods for 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole may lead to improved yields and lower costs for future research.

Synthesis Methods

The synthesis of 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole involves the reaction of 3,4-Dimethoxybenzaldehyde and 3,4,5-Triethoxybenzylamine with thionyl chloride and triethylamine in dichloromethane. This reaction results in the formation of 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole as a white solid with a high yield.

Scientific Research Applications

3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anticancer properties and can selectively target cancer cells. In addition, 3-(3,4-Dimethoxyphenyl)-5-(3,4,5-triethoxyphenyl)-1,2,4-oxadiazole has been studied for its potential use in imaging and diagnostic applications.